Cas no 183592-03-2 (Hexa(1H-pyrrol-1-yl)benzene)

• Product Name: Hexa(1H-pyrrol-1-yl)benzene
• CAS No: 183592-03-2
• MF: C₃₀H₂₄N₆
• MW: 468.551765441895
• CID: 2783736
• PubChem ID: 2769422
• Update Time: 2025-04-21

Hexa(1H-pyrrol-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• HEXA(1H-PYRROL-1-YL)BENZENE
• 1-[2,3,4,5,6-PENTA(1H-PYRROL-1-YL)PHENYL]-1H-PYRROLE
• 1-[2,3,4,5,6-pentakis(1H-pyrrol-1-yl)phenyl]-1H-pyrrole
• MFCD00793750
• 183592-03-2
• hexa(pyrrol-1-yl)benzene
• SCHEMBL13661859
• GEO-01486
• 1-(2,3,4,5,6-Penta(1H-pyrrol-1-yl)phenyl)-1H-pyrrole
• SB62968
• 1,2,3,4,5,6-Hexa(1H-pyrrol-1-yl)benzene
• AE-473/12325001
• DTXCID00328756
• DTXSID40377728
• 1M-022
• AKOS005082946
• Hexa(1H-pyrrol-1-yl)benzene

• Inchi： 1S/C30H24N6/c1-2-14-31(13-1)25-26(32-15-3-4-16-32)28(34-19-7-8-20-34)30(36-23-11-12-24-36)29(35-21-9-10-22-35)27(25)33-17-5-6-18-33/h1-24H
• InChI Key： LLQRRQZTMPJPMZ-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C(=C(C(=C(C=1N1C=CC=C1)N1C=CC=C1)N1C=CC=C1)N1C=CC=C1)N1C=CC=C1

Computed Properties

• Exact Mass: 468.20624479Da
• Monoisotopic Mass: 468.20624479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.6Ų